Cas no 1311802-42-2 (N-[3-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)phenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: N-[3-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)phenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 1311802-42-2
• MF: C₂₀H₂₃N₅O
• MW: 349.429523706436
• CID: 5765542
• PubChem ID: 53565563
• Update Time: 2025-10-30

N-[3-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)phenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(5-cyclopropyl-1H-1,2,4-triazol-3-yl)phenyl]-1-prop-2-ynylpiperidine-4-carboxamide
• EN300-26623431
• Z1029995652
• 1311802-42-2
• AKOS032994947
• N-[3-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)phenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

• Inchi： 1S/C20H23N5O/c1-2-10-25-11-8-15(9-12-25)20(26)21-17-5-3-4-16(13-17)19-22-18(23-24-19)14-6-7-14/h1,3-5,13-15H,6-12H2,(H,21,26)(H,22,23,24)
• InChI Key： AVFVCINGDOGENR-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC#C)CC1)NC1=CC=CC(=C1)C1=NNC(C2CC2)=N1

Computed Properties

• Exact Mass: 349.19026037g/mol
• Monoisotopic Mass: 349.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.9Ų

Additional information on N-[3-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)phenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

Introduction to N-[3-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)phenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1311802-42-2)

N-[3-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)phenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1311802-42-2, represents a fusion of advanced heterocyclic chemistry and pharmacophoric design. Its molecular structure incorporates a piperidine core, a propargyl group, and a triazolyl-substituted phenyl ring, which collectively contribute to its unique chemical properties and potential biological activities.

The piperidine moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance solubility and metabolic stability in drug candidates. In this compound, the piperidine ring is functionalized with a propargyl group (C₃H₃≡CH), which introduces a reactive alkyne moiety. This feature can be exploited for further chemical modifications, such as Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of derivatives with tailored biological profiles.

The phenyl ring in N-[3-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)phenyl] part of the molecule is further decorated with a 3-cyclopropyl substituent and a 1H-1,2,4-triazol-5-yl group. The cyclopropyl ring is a small, rigid structure that can contribute to the compound's binding affinity by forming specific van der Waals interactions with biological targets. The triazolyl group is a key feature that imparts unique electronic properties to the molecule, potentially influencing its interaction with enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of this compound with high accuracy. Studies suggest that the combination of the piperidine core, propargyl group, and triazolyl-substituted phenyl ring may confer selective binding to certain enzymes or receptors involved in critical biological pathways. For instance, preliminary computational studies have indicated potential interactions with enzymes such as kinases or phosphodiesterases, which are implicated in various diseases.

In the realm of drug discovery, the synthesis of N-[3-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)phenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide represents a significant step forward in designing molecules with enhanced pharmacological properties. The presence of multiple reactive sites within the molecule allows for diverse structural modifications, enabling the exploration of novel therapeutic avenues. Researchers are particularly interested in leveraging the propargyl group for further functionalization via cross-coupling reactions, which could lead to the development of highly specific inhibitors or agonists.

The triazolyl moiety has been extensively studied for its bioactivity in various therapeutic contexts. Triazoles are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. By incorporating a triazolyl group into the phenyl ring of this compound, researchers aim to harness these bioactivities while also exploring new mechanisms of action. The cyclopropyl substituent further enhances the structural complexity of the molecule, potentially improving its selectivity and reducing off-target effects.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Piperidine-based compounds have shown promise in preclinical studies as modulators of neurotransmitter systems. The unique combination of structural elements in N-[3-(3-cyclopropyl-1H-1,2,4-triazol-5-yi)pheny]-1-(prop-₂^y_n^-₁^-)piperidine-_{4-carboxamide (CAS No.1311802-42-2) provides a promising scaffold for developing novel therapeutics targeting conditions such as depression、alzheimer's disease、and parkinson's disease。}

The propargyl group in this molecule also opens up possibilities for developing prodrugs or conjugates that can be targeted to specific tissues or cells. By incorporating this moiety into larger biomolecules or using it as a linker in drug conjugates， researchers can enhance bioavailability、reduce toxicity、and improve targeted delivery， thereby optimizing therapeutic outcomes。

Ethical considerations are paramount in pharmaceutical research， and N-[3-(3-cyclopropil-H-tetrazolo-triazolo)]phenil]-[]pipiridinilcarbamat dehidro-propinil-pipiridinilcarbamat (CAS No.
 `13118024`42`12`) exemplifies how innovation can be balanced with responsibility。The design
 of this compound reflects an ongoing commitment to developing safer、more effective treatments while minimizing environmental impact。

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 of this compound reflects an ongoing commitment to developing safer、more effective treatments while minimizing environmental impact。